![molecular formula C24H31N7O4 B2652866 2-imino-N,1-bis(2-morpholinoethyl)-5-oxo-2,5-dihydro-1H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxamide CAS No. 683806-92-0](/img/structure/B2652866.png)
2-imino-N,1-bis(2-morpholinoethyl)-5-oxo-2,5-dihydro-1H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxamide
Description
2-imino-N,1-bis(2-morpholinoethyl)-5-oxo-2,5-dihydro-1H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxamide is a useful research compound. Its molecular formula is C24H31N7O4 and its molecular weight is 481.557. The purity is usually 95%.
BenchChem offers high-quality 2-imino-N,1-bis(2-morpholinoethyl)-5-oxo-2,5-dihydro-1H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-imino-N,1-bis(2-morpholinoethyl)-5-oxo-2,5-dihydro-1H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Ethylene Oligomerization Catalysts
The catalytic activity of 2-imino-1,10-phenanthrolyl iron and cobalt metal complexes has been extensively studied. These complexes play a crucial role in ethylene oligomerization, a process that generates linear alpha-olefins. These alpha-olefins serve as essential components in the production of various industrial products, including detergent alcohols, lubricant additives, surfactants, plasticizers, and polymer modifiers . The study of these catalysts provides insights into their structure-activity relationships, which can guide the design of more efficient and selective catalysts for olefin production.
Steric Effects and Substituent Influence
Through the interpretation of the Ridge Regression (RR) model, researchers have discovered that the catalytic activity of these complexes is potentially related to the steric effects of substituents and negatively charged groups. Different algorithms select distinct types of descriptors, emphasizing the importance of specific structural features. By refining descriptor selection, scientists aim to create accurate models that shed light on the variation principles governing catalytic activity .
Machine Learning Approaches
Linear machine learning algorithms, such as Ridge Regression, have been employed to quantitatively investigate the correlations between catalyst structures and their properties. The RR model, with a high correlation coefficient (R2 = 0.952) and cross-validation value (Q2 = 0.871), has demonstrated robust predictive performance. This approach allows researchers to explore the intricate relationships between molecular features and catalytic behavior, paving the way for rational catalyst design .
properties
IUPAC Name |
6-imino-N,7-bis(2-morpholin-4-ylethyl)-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H31N7O4/c25-21-18(23(32)26-4-6-28-9-13-34-14-10-28)17-19-22(27-20-3-1-2-5-30(20)24(19)33)31(21)8-7-29-11-15-35-16-12-29/h1-3,5,17,25H,4,6-16H2,(H,26,32) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KRZDOAYYAVRRCY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1CCNC(=O)C2=CC3=C(N=C4C=CC=CN4C3=O)N(C2=N)CCN5CCOCC5 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H31N7O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
481.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-imino-N,1-bis(2-morpholinoethyl)-5-oxo-2,5-dihydro-1H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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